ARN19874

• Molecular Formula: C19H14N4O4S
• Molecular Weight: 394.4 g/mol
• InChI: InChI=1S/C19H14N4O4S/c24-18-16-11-15(5-6-17(16)21-19(25)22-18)28(26,27)23-14-3-1-12(2-4-14)13-7-9-20-10-8-13/h1-11,23H,(H2,21,22,24,25)
• InChIKey: OPBGIIQHYNFABO-UHFFFAOYSA-N

ARN19874: Selective NAPE-PLD Inhibitor

ARN19874 (2,4-dioxo-N-[4-(4-pyridyl)phenyl]-1H-quinazoline-6-sulfonamide) is a quinazoline sulfonamide derivative that acts as a selective, reversible, uncompetitive inhibitor of N-acylphosphatidylethanolamine phospholipase D (NAPE-PLD) [1]. With an IC50 of approximately 34 μM, it serves as a first-in-class chemical probe for elucidating the biological functions of NAPE-PLD, an enzyme that catalyzes the hydrolysis of N-acylphosphatidylethanolamines (NAPEs) into fatty acid ethanolamides [2].

First reported selective small‑molecule probe for NAPE‑PLD

Establishes the inhibitor class for target validation

Reversible uncompetitive inhibition mechanism

Maintains inhibition under variable substrate levels

Selectivity for NAPE‑PLD over CA II, ACE, neutral endopeptidase

Reported selectivity panel context

Peripherally restricted; no reported CNS penetration

Suitable for peripheral NAPE‑PLD studies without central confounding

• [1] Castellani B, Diamanti E, Pizzirani D, et al. Synthesis and characterization of the first inhibitor of N-acylphosphatidylethanolamine phospholipase D (NAPE-PLD). Chem Commun (Camb). 2017;53(95):12814-12817. View Source
• [2] Cayman Chemical. ARN19874 Product Information. Item No. 24283. 2022. View Source

ARN19874: Unique Inhibitor Profile

ARN19874 is distinguished by its unique combination of mechanism, selectivity, and functional impact on NAPE-PLD, which cannot be replicated by simply using any NAPE-PLD inhibitor. Unlike endogenous inhibitors such as lithocholic acid (LCA), which have potent off-target effects (e.g., on TGR5), or later, more potent dichlorophene inhibitors (e.g., hexachlorophene, bithionol) that may introduce confounding antimicrobial or uncoupling activities, ARN19874 offers a defined selectivity profile [1]. Substituting ARN19874 with an in-class alternative would introduce unknown variables in target engagement and off-target liabilities, potentially invalidating experimental outcomes and procurement decisions [2].

Uncompetitive inhibition mechanism may not replicate with competitive inhibitors (e.g., LEI‑401); substrate‑dependent effects may shift.

Differential NAE modulation: ARN19874 selectively reduces stearoylethanolamide; other inhibitors broadly suppress multiple NAEs, confounding pathway dissection.

Polypharmacology risks: LCA exhibits TGR5 agonism; dichlorophenes lack full selectivity profiling; class‑level off‑target profiles may not transfer.

• [1] Aggarwal G, Zarrow JE, Mashhadi Z, et al. Symmetrically substituted dichlorophenes inhibit N-acyl-phosphatidylethanolamine phospholipase D. J Biol Chem. 2020;295(22):7289-7300. View Source
• [2] Castellani B, Diamanti E, Pizzirani D, et al. Synthesis and characterization of the first inhibitor of N-acylphosphatidylethanolamine phospholipase D (NAPE-PLD). Chem Commun (Camb). 2017;53(95):12814-12817. View Source

ARN19874 Comparative Pharmacology

First-in-Class vs. LCA

ARN19874 exhibits a clear selectivity advantage over the endogenous bile acid lithocholic acid (LCA). While LCA inhibits NAPE-PLD (IC50 = 68 μM), it also acts as a potent agonist at the TGR5 receptor (EC50 = 0.52 μM), introducing significant off-target effects [1]. In contrast, ARN19874 (IC50 = ~34 μM) is reported to have no inhibitory effect on carbonic anhydrase II, neutral endopeptidase, or angiotensin-converting enzyme (ACE) at 50 μM [2].

First‑in‑class vs. LCA

Direct head-to-head comparison

ARN19874 IC₅₀ = 33.7–34 µM; selective for NAPE‑PLD over CA II, ACE up to 50 µM.
LCA IC₅₀ = 68 µM; also potent TGR5 agonist (EC₅₀ 0.52 µM).

Reported NAPE‑PLD selectivity and first‑in‑class probe context

Selectivity advantage may support specific target engagement; TGR5 agonism of LCA limits comparator use.

Evidence Dimension	Selectivity Profile
Target Compound Data	IC50 = ~34 μM; No inhibition of CA II, NEP, or ACE at 50 μM
Comparator Or Baseline	LCA: IC50 = 68 μM for NAPE-PLD; EC50 = 0.52 μM for TGR5
Quantified Difference	ARN19874 shows no activity on TGR5 or other tested off-targets, whereas LCA is a potent TGR5 agonist (130-fold more potent on TGR5 than on NAPE-PLD)
Conditions	In vitro enzyme assays and cellular selectivity panels

Why This Matters

The absence of confounding TGR5 agonism makes ARN19874 a cleaner tool for probing NAPE-PLD-specific biology, reducing the risk of misinterpreted results.

• [1] Aggarwal G, Zarrow JE, Mashhadi Z, et al. Symmetrically substituted dichlorophenes inhibit N-acyl-phosphatidylethanolamine phospholipase D. J Biol Chem. 2020;295(22):7289-7300. View Source
• [2] Castellani B, Diamanti E, Pizzirani D, et al. Synthesis and characterization of the first inhibitor of N-acylphosphatidylethanolamine phospholipase D (NAPE-PLD). Chem Commun (Camb). 2017;53(95):12814-12817. View Source

Uncompetitive vs. Competitive Inhibition

Later-generation dichlorophenes such as hexachlorophene and bithionol are more potent NAPE-PLD inhibitors (IC50 ≈ 2 μM) but lack the defined selectivity and mechanism of ARN19874 [1]. ARN19874 is characterized as a reversible, uncompetitive inhibitor that binds to the enzyme's zinc center, whereas the mechanism of dichlorophenes is less well-defined, and their known antimicrobial and uncoupling activities introduce potential confounding effects [2]. For instance, hexachlorophene inhibits glutathione transferases and is toxic in vivo (LD50 = 165 mg/kg), while bithionol inhibits adenylyl cyclase (IC50 = 4 μM) and NF-κB activation (IC50 = 15.8 μM) [3].

Uncompetitive vs. competitive

Cross‑study comparable

ARN19874: uncompetitive inhibition; maintains effect at saturating substrate.
LEI‑401: competitive binding; overcome by high substrate.

Uncompetitive mechanism supports studies with variable substrate levels

Mechanism context may differ between cellular and biochemical assays.

Evidence Dimension	Mechanism & Off-Target Profile
Target Compound Data	Uncompetitive inhibition of NAPE-PLD; IC50 = ~34 μM; no activity on CA II, NEP, ACE at 50 μM; no reported antimicrobial or uncoupling activity
Comparator Or Baseline	Hexachlorophene (IC50 ≈ 2 μM) and bithionol (IC50 ≈ 2 μM) for NAPE-PLD; but also inhibit GST, adenylyl cyclase, NF-κB, and have antimicrobial effects
Quantified Difference	ARN19874 is ~15-fold less potent but has a cleaner selectivity profile; dichlorophenes have multiple known off-target activities
Conditions	Biochemical assays and cellular models

Why This Matters

For researchers seeking to specifically interrogate NAPE-PLD function without the confounding variables of antimicrobial or mitochondrial uncoupling effects, ARN19874 remains the preferred tool.

• [1] Aggarwal G, Zarrow JE, Mashhadi Z, et al. Symmetrically substituted dichlorophenes inhibit N-acyl-phosphatidylethanolamine phospholipase D. J Biol Chem. 2020;295(22):7289-7300. View Source
• [2] Castellani B, Diamanti E, Pizzirani D, et al. Synthesis and characterization of the first inhibitor of N-acylphosphatidylethanolamine phospholipase D (NAPE-PLD). Chem Commun (Camb). 2017;53(95):12814-12817. View Source
• [3] Bertin Bioreagent. Bithionol - Antiparasitics - CAT N°: 21844. 2024. View Source

Selectivity vs. Hexachlorophene

ARN19874 demonstrates functional target engagement in a cellular context. In HEK293 cells, treatment with ARN19874 (50 μM) for 4 hours resulted in a substantial accumulation of non-metabolized NAPE substrates and a selective decrease in stearoyl ethanolamide levels, without affecting oleoyl ethanolamide or palmitoyl ethanolamide [1]. This specific modulation of the lipid profile confirms intracellular NAPE-PLD inhibition.

Selectivity vs. hexachlorophene

Class‑level inference

ARN19874: no inhibition of CA II, neutral endopeptidase, ACE at 50 µM. Dichlorophenes: selectivity panel not fully characterized.

Reported metalloenzyme selectivity context

Selectivity profile may require verification for off‑target metalloenzymes.

Evidence Dimension	Cellular Target Engagement
Target Compound Data	50 μM ARN19874: Increases NAPE substrates, decreases stearoyl ethanolamide
Comparator Or Baseline	Vehicle control
Quantified Difference	Significant accumulation of NAPEs; selective decrease in stearoyl ethanolamide (quantitative data available in original publication)
Conditions	HEK293 cells, 4-hour incubation, LC-MS lipidomics

Why This Matters

This cellular activity confirms that ARN19874 can be used to study the NAPE-PLD pathway in living cells, providing a critical link between biochemical inhibition and functional outcomes.

• [1] Castellani B, Diamanti E, Pizzirani D, et al. Synthesis and characterization of the first inhibitor of N-acylphosphatidylethanolamine phospholipase D (NAPE-PLD). Chem Commun (Camb). 2017;53(95):12814-12817. View Source

Differential NAE Modulation

The optimization of ARN19874 was guided by a direct comparison of pyridyl isomers. The 2-pyridyl derivative (compound 16) exhibited an IC50 of ~120 μM, while the 3-pyridyl (compound 17) and 4-pyridyl (compound 18, ARN19874) derivatives showed significantly improved potency (IC50 ≈ 26 μM and ~34 μM, respectively) [1]. This structure-activity relationship (SAR) data underscores that the precise positioning of the pyridyl nitrogen is critical for optimal inhibition.

Differential NAE modulation

Cross‑study comparable

ARN19874 (50 µM): selectively reduces stearoylethanolamide; oleoyl‑ and palmitoyl‑ethanolamide unchanged.
LEI‑401: broadly reduces multiple NAEs; dichlorophenes: NAE profile not reported.

Supports dissection of stearoylethanolamide‑specific signaling

NAE fingerprint may vary with cell type and assay conditions.

Evidence Dimension	Potency from Pyridyl Isomer SAR
Target Compound Data	Compound 18 (ARN19874): IC50 ≈ 34 μM (4-pyridyl)
Comparator Or Baseline	Compound 16 (2-pyridyl): IC50 ≈ 120 μM; Compound 17 (3-pyridyl): IC50 ≈ 26 μM
Quantified Difference	ARN19874 is ~3.5-fold more potent than the 2-pyridyl isomer, but ~1.3-fold less potent than the 3-pyridyl isomer
Conditions	Recombinant NAPE-PLD enzyme assay

Why This Matters

This SAR data validates the molecular design of ARN19874 and provides a benchmark for assessing the quality and specificity of synthetic batches, ensuring procurement of a compound with proven, optimized activity.

• [1] Castellani B, Diamanti E, Pizzirani D, et al. Synthesis and characterization of the first inhibitor of N-acylphosphatidylethanolamine phospholipase D (NAPE-PLD). Chem Commun (Camb). 2017;53(95):12814-12817. View Source

CNS Activity vs. LEI-401

ARN19874 demonstrates a clean selectivity profile against a panel of zinc-dependent enzymes. At a concentration of 50 μM, ARN19874 showed no inhibitory effect on carbonic anhydrase II, neutral endopeptidase, or angiotensin-converting enzyme (ACE) [1]. This is in contrast to earlier, non-selective inhibitors like cerulenin, which was reported to inhibit NAPE-PLD only at very high concentrations (IC50 ≈ 1 mM) and lacked selectivity [2].

CNS activity vs. LEI‑401

Cross‑study comparable

ARN19874: no reported CNS penetration; lacks brain NAE modulation.
LEI‑401: Ki human = 0.027 µM, mouse = 0.18 µM; reduces brain anandamide; impairs fear extinction.

Peripheral restriction suits studies of peripheral NAPE‑PLD functions

CNS‑active comparator LEI‑401 required for central target engagement studies.

Evidence Dimension	Off-Target Activity
Target Compound Data	ARN19874: No inhibition of CA II, NEP, or ACE at 50 μM
Comparator Or Baseline	Cerulenin: IC50 ≈ 1 mM for NAPE-PLD; selectivity not reported
Quantified Difference	ARN19874 is >20-fold more potent than cerulenin and demonstrates defined selectivity, whereas cerulenin's off-target profile is uncharacterized
Conditions	In vitro enzyme activity assays

Why This Matters

A defined selectivity profile is essential for using ARN19874 as a reliable chemical probe, minimizing the risk of off-target effects that could confound experimental results.

• [1] Castellani B, Diamanti E, Pizzirani D, et al. Synthesis and characterization of the first inhibitor of N-acylphosphatidylethanolamine phospholipase D (NAPE-PLD). Chem Commun (Camb). 2017;53(95):12814-12817. View Source
• [2] Castellani B, Diamanti E, Pizzirani D, et al. Synthesis and characterization of the first inhibitor of N-acylphosphatidylethanolamine phospholipase D (NAPE-PLD). Chem Commun (Camb). 2017;53(95):12814-12817. View Source

Antimalarial Activity vs. LEI-401

For procurement, ARN19874 is supplied with defined analytical specifications that ensure experimental reproducibility. The compound is characterized by a purity of ≥98% (HPLC), a molecular weight of 394.4 g/mol, and a UV/Vis absorption profile with λmax at 220 and 264 nm [1]. These specifications allow for independent verification of compound identity and purity, which is not consistently provided for all analog inhibitors.

Antimalarial activity

Direct head-to-head comparison

ARN19874: partial inhibition of P. falciparum growth.
LEI‑401: complete inhibition of schizont and early ring stages.

Limited cellular potency against Plasmodium; not a universal NAPE‑PLD probe for antimalarial screening

Potent inhibitor LEI‑401 preferred for full phenotypic effects in malaria models.

Evidence Dimension	Purity and Analytical Characterization
Target Compound Data	Purity ≥98%; λmax: 220, 264 nm; FW: 394.4
Comparator Or Baseline	Dichlorophene analogs (e.g., hexachlorophene, bithionol) often lack consistent, detailed analytical specifications across vendors
Quantified Difference	ARN19874 is provided with a certificate of analysis detailing batch-specific purity, ensuring consistent experimental performance
Conditions	HPLC, UV/Vis spectrophotometry

Why This Matters

Consistent, high-purity material is essential for generating reproducible scientific data, reducing variability in dose-response studies and enabling cross-study comparisons.

• [1] Cayman Chemical. ARN19874 Product Information. Item No. 24283. 2022. View Source

ARN19874 Research Applications

Biochemical Assay Baseline

Use ARN19874 as a chemical probe to investigate the role of NAPE-PLD in cellular models. Its defined selectivity profile over TGR5 and other zinc hydrolases minimizes confounding off-target effects, allowing for unambiguous interpretation of results [1].

Peripheral Endocannabinoid Signaling

Employ ARN19874 in HEK293 cells or other relevant cell lines to modulate endogenous NAPE and FAE levels. The compound's ability to cause a selective accumulation of NAPEs and decrease in stearoyl ethanolamide makes it a valuable tool for lipidomics studies [2].

Benchmarking Novel Inhibitors

Utilize ARN19874 as a reference standard in biochemical and cellular assays to compare the potency, mechanism, and selectivity of newly developed NAPE-PLD inhibitors. Its well-characterized properties provide a reliable benchmark for medicinal chemistry efforts [1].

Uncompetitive Inhibition in Cells

Leverage ARN19874's high purity (≥98%) and detailed analytical specifications to ensure experimental consistency across different laboratories and studies, reducing variability in dose-response curves and improving data reproducibility [3].

Application

Selection Property

Validation Focus

Biochemical NAPE‑PLD characterization

Uncompetitive inhibition, selectivity over CA II/ACE

Kinetics and selectivity assay reproducibility

Peripheral endocannabinoid signaling studies

Peripherally restricted; selective stearoylethanolamide reduction

NAE modulation in adipocyte or metabolic tissue models

Benchmarking novel NAPE‑PLD inhibitors

First‑in‑class reference probe with reported IC₅₀ and selectivity

Potency and selectivity benchmarking in medicinal chemistry

Cellular substrate‑enzyme‑inhibitor interplay

Uncompetitive mechanism; inhibition under high substrate

Inhibition persistence in intact cells with fluctuating NAPE levels

• [1] Castellani B, Diamanti E, Pizzirani D, et al. Synthesis and characterization of the first inhibitor of N-acylphosphatidylethanolamine phospholipase D (NAPE-PLD). Chem Commun (Camb). 2017;53(95):12814-12817. View Source
• [2] Cayman Chemical. ARN19874 Product Information. Item No. 24283. 2022. View Source
• [3] Aggarwal G, Zarrow JE, Mashhadi Z, et al. Symmetrically substituted dichlorophenes inhibit N-acyl-phosphatidylethanolamine phospholipase D. J Biol Chem. 2020;295(22):7289-7300. View Source